Cas no 440322-93-0 (3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo3,2-bquinazolin-9-one)

• Product Name: 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo3,2-bquinazolin-9-one
• CAS No: 440322-93-0
• MF: C₁₇H₁₅N₅O₃
• MW: 337.332702875137
• CID: 5436577
• Update Time: 2025-08-10

3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo3,2-bquinazolin-9-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-[(4-methoxyphenoxy)methyl]-[1,2,4]triazolo[5,1-b]quinazolin-9-one
• 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo3,2-bquinazolin-9-one

• Inchi： 1S/C17H15N5O3/c1-24-11-6-8-12(9-7-11)25-10-15-20-22-16(23)13-4-2-3-5-14(13)19-17(22)21(15)18/h2-9H,10,18H2,1H3
• InChI Key： VXAZRBDMNGHRSD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N2N=C(COC3=CC=C(OC)C=C3)N(N)C=12

Additional information on 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo3,2-bquinazolin-9-one

Introduction to 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one (CAS No. 440322-93-0)

The compound 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one, identified by its CAS number 440322-93-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule belongs to the triazoloquinazoline scaffold, a structure well-documented for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amino group, a methoxyphenoxymethyl moiety, and a triazoloquinazoline core, positions this compound as a versatile candidate for further investigation in drug discovery and medicinal chemistry.

Recent studies have highlighted the importance of triazoloquinazoline derivatives in the development of novel therapeutic agents. These compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of atoms in 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one contributes to its unique pharmacological profile. The amino group serves as a potential site for hydrogen bonding interactions with biological targets, while the methoxyphenoxymethyl side chain may enhance solubility and bioavailability. Additionally, the triazoloquinazoline core is known for its stability and ability to cross the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drug development.

In the context of modern drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one. Advanced computational techniques have enabled researchers to predict the binding affinity and metabolic stability of this compound with high accuracy. These predictions are crucial for optimizing lead compounds before they enter preclinical testing. Furthermore, the integration of machine learning algorithms has accelerated the process of identifying novel molecular structures with desired pharmacological properties.

The synthesis of 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one involves a multi-step process that requires precise control over reaction conditions. Key steps include cyclization reactions to form the triazoloquinazoline core and functional group transformations to introduce the amino and methoxyphenoxymethyl groups. The use of advanced synthetic methodologies ensures high yield and purity of the final product. These methodologies include transition metal-catalyzed reactions and enzymatic catalysis, which enhance efficiency and minimize byproduct formation.

Preclinical studies have begun to explore the potential therapeutic applications of 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one. Initial results suggest that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, it demonstrates promising activity against certain cancer cell lines by inhibiting proliferation and inducing apoptosis. These findings are particularly encouraging given the growing demand for targeted therapies that exhibit minimal side effects.

The structural features of 3-amino-2-(4-methoxyphenoxy)methyl-3H,9H-1,2,4triazolo[3,2-b]quinazolin-9-one also make it an attractive candidate for further development in CNS disorders. The triazoloquinazoline core has been shown to cross the blood-brain barrier efficiently due to its lipophilic nature. This property is essential for treating neurological conditions such as Alzheimer's disease and Parkinson's disease. Moreover，the presence of polar functional groups enhances binding affinity to CNS receptors without causing significant off-target effects.

Future research on CAS No 440322-93-0 will focus on optimizing its pharmacokinetic properties through structure-based drug design (SBDD). SBDD leverages computational methods to modify molecular structures based on detailed understanding of target interactions. By fine-tuning key functional groups， researchers aim to improve solubility、bioavailability、and metabolic stability while maintaining or enhancing biological activity。These efforts are expected to yield derivatives with improved therapeutic profiles suitable for clinical trials。

The impact of CAS No 44032293 0 extends beyond academic research， as it represents a valuable tool for pharmaceutical companies seeking novel drug candidates。 Its unique structural features make it a versatile scaffold for developing drugs targeting multiple diseases。 As more data becomes available from preclinical studies， expectations are high that this compound will pave the way for new treatments in various therapeutic areas.